Phallisin
Phallisin
Phallisin is a natural product found in Amanita bisporigera, Amanita virosa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19774-69-7
VCID:
VC20761052
InChI:
InChI=1S/C35H48N8O12S/c1-15-27(48)38-22-9-20-19-6-4-5-7-21(19)41-33(20)56-12-24(34(54)43-11-18(47)8-25(43)31(52)37-15)40-32(53)26(17(3)46)42-28(49)16(2)36-30(51)23(39-29(22)50)10-35(55,13-44)14-45/h4-7,15-18,22-26,41,44-47,55H,8-14H2,1-3H3,(H,36,51)(H,37,52)(H,38,48)(H,39,50)(H,40,53)(H,42,49)
SMILES:
CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(CO)(CO)O)C)C(C)O
Molecular Formula:
C35H48N8O12S
Molecular Weight:
804.9 g/mol
Phallisin
CAS No.: 19774-69-7
Cat. No.: VC20761052
Molecular Formula: C35H48N8O12S
Molecular Weight: 804.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phallisin is a natural product found in Amanita bisporigera, Amanita virosa, and other organisms with data available. |
|---|---|
| CAS No. | 19774-69-7 |
| Molecular Formula | C35H48N8O12S |
| Molecular Weight | 804.9 g/mol |
| IUPAC Name | 28-[2,3-dihydroxy-2-(hydroxymethyl)propyl]-18-hydroxy-34-(1-hydroxyethyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone |
| Standard InChI | InChI=1S/C35H48N8O12S/c1-15-27(48)38-22-9-20-19-6-4-5-7-21(19)41-33(20)56-12-24(34(54)43-11-18(47)8-25(43)31(52)37-15)40-32(53)26(17(3)46)42-28(49)16(2)36-30(51)23(39-29(22)50)10-35(55,13-44)14-45/h4-7,15-18,22-26,41,44-47,55H,8-14H2,1-3H3,(H,36,51)(H,37,52)(H,38,48)(H,39,50)(H,40,53)(H,42,49) |
| Standard InChI Key | SRDQDZSLNAKOIT-UHFFFAOYSA-N |
| SMILES | CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(CO)(CO)O)C)C(C)O |
| Canonical SMILES | CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(CO)(CO)O)C)C(C)O |
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